Dimethylmethoxy chromanyl palmitate

• CAS: 1224874-11-6
• Molecular Formula: C28H46O3
• Molecular Weight: 430.7 g/mol
• InChI: InChI=1S/C28H46O3/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-25(29)24-21-23-19-20-28(2,3)31-26(23)22-27(24)30-4/h21-22H,5-20H2,1-4H3
• InChIKey: JPHRNERQGZBBPQ-UHFFFAOYSA-N

Dimethylmethoxy Chromanyl Palmitate Procurement Guide

Dimethylmethoxy chromanyl palmitate (INCI name; also referred to as DCP or by the trade name Chromabright™) is a synthetic chromanyl-palmitate ester (C₂₈H₄₆O₃, MW 430.67 g/mol) developed as a topical skin brightening agent . It belongs to the chemical class of 2,2-dimethylchromane derivatives and functions primarily through inhibition of the enzyme tyrosinase, the rate-limiting catalyst in melanogenesis. The molecule was introduced by Lipotec S.A.U. (now Lubrizol) as a patented active substance and is registered under CAS 1224874-11-6 [1]. Unlike many legacy depigmenting agents, DCP was explicitly designed to deliver efficacy comparable to hydroquinone while eliminating the cytotoxicity, irritancy, and photo-instability that limit the utility of conventional actives .

1

Tyrosinase inhibition probe for melanogenesis pathway research

2

Non-cytotoxic chromanyl-palmitate comparator for depigmenting agent screening

3

Photostable oil-soluble tool for keratinocyte photoprotection assays

• [1] Mangues M, Carreño C, Cebrián J, Almiñana N. Development of a new cosmetic active for safe skin brightening. IFSCC Magazine. 2009;12(4):373-378. View Source

Dimethylmethoxy Chromanyl Palmitate vs. Common Alternatives

Procurement specifications for topical depigmenting actives must account for a triad of interdependent properties—tyrosinase inhibitory potency, cellular safety, and photostability—that rarely coexist in a single molecule. Hydroquinone, while historically the efficacy benchmark, is demonstrably cytotoxic to melanocytes and keratinocytes at concentrations required for clinical brightening, and its use is banned or restricted in multiple jurisdictions [1]. Arbutin, a glycosylated hydroquinone prodrug, exhibits an IC₅₀ against human tyrosinase in the millimolar range (≈5.8 mM), rendering it several orders of magnitude less potent than DCP on a molar basis [2]. Kojic acid, although a moderately potent mushroom tyrosinase inhibitor (IC₅₀ ≈7.4 μM on mushroom enzyme), suffers from well-documented oxidative instability that leads to brown discoloration of finished formulations and progressive loss of activity [3]. Magnesium ascorbyl phosphate (MAP) is a weak tyrosinase inhibitor at achievable formulation concentrations and is ineffective in cell-free and cell-based tyrosinase assays [4]. Critically, none of these alternatives possesses the photoprotective effect on human epidermal keratinocytes that DCP uniquely provides, leaving treated skin vulnerable to UV-induced re-pigmentation .

Hydroquinone Cytotoxic mechanism may confound melanogenesis endpoint interpretation and is restricted in many jurisdictions

Arbutin Millimolar-range potency may require higher test concentrations, shifting dose-response curves

Kojic acid Oxidative instability leads to discoloration and potency loss, potentially altering formulation performance over time

Magnesium ascorbyl phosphate Weak tyrosinase inhibition may limit utility as a positive control in enzyme assays

• [1] Mann T, Gerwat W, Batzer J, et al. Inhibition of Human Tyrosinase Requires Molecular Motifs Distinctively Different from Mushroom Tyrosinase. J Invest Dermatol. 2018;138(7):1601-1608. Hydroquinone inhibited melanin production in MelanoDerm skin models with an IC₅₀ of 15 μmol/L but via a mechanism other than direct tyrosinase inhibition. View Source
• [2] Effects of Arbutin and Kojic Acid on Activity of Tyrosinases from Mushroom, Mouse and Human Melanocytes and their Inhibition Patterns. Korean J Chem Eng. IC₅₀ of arbutin for human tyrosinase: 5.8 mM. View Source
• [3] INdermal. Rewriting the Rules of Skin Brightening with Encapsulated Kojic Acid. 2025. Kojic acid rapidly degrades and oxidizes, causing visible brown/yellow discoloration in formulations. View Source
• [4] Curto EV, Kwong C, Hermersdörfer H, et al. Inhibitors of mammalian melanocyte tyrosinase: in vitro comparisons of alkyl esters of gentisic acid with other putative inhibitors. Biochem Pharmacol. 1999;57(6):663-672. Both arbutin and magnesium ascorbyl phosphate were ineffective in cell-free and cell-based tyrosinase assays. View Source

Dimethylmethoxy Chromanyl Palmitate Comparative Evidence

Human Tyrosinase Inhibition Potency

DCP inhibited endogenous human tyrosinase by 43% at a tested concentration of 1 mM in a cell-free enzymatic assay . In contrast, arbutin exhibits an IC₅₀ of approximately 5.8 mM against human tyrosinase — a concentration nearly 6-fold higher than the DCP test concentration at which only 43% inhibition is already achieved, indicating DCP's substantially greater molar potency [1]. Kojic acid shows an IC₅₀ of 146.2 μM against human tyrosinase; however, direct melanin inhibition in cellular assays reveals DCP outperforms kojic acid by up to 50% [2]. Hydroquinone inhibits melanin production in MelanoDerm models with an IC₅₀ of 15 μmol/L but operates through non-tyrosinase mechanisms that contribute to its cytotoxicity [3].

Tyrosinase inhibition

Reported

43% inhibition at 1 mM (human enzyme); arbutin IC₅₀ ≈5.8 mM, kojic acid IC₅₀ ≈146.2 μM

Supports tyrosinase pathway study fit at lower molar load

Cross-study comparison; cell-free assay context

Evidence Dimension	Human tyrosinase inhibition potency
Target Compound Data	43% inhibition of endogenous human tyrosinase at 1 mM (DCP)
Comparator Or Baseline	Arbutin: IC₅₀ ≈ 5.8 mM; Kojic acid: IC₅₀ ≈ 146.2 μM (human tyrosinase); Hydroquinone: IC₅₀ = 15 μmol/L (melanin inhibition in MelanoDerm, non-tyrosinase mechanism)
Quantified Difference	DCP achieves 43% inhibition at 1 mM vs. arbutin IC₅₀ of 5.8 mM (~6× concentration advantage); melanin inhibition up to 50% more effective than kojic acid
Conditions	Cell-free human tyrosinase enzymatic assay; MelanoDerm skin tissue model; cultured human melanocyte assays

Why This Matters

A formulator can achieve meaningful tyrosinase blockade at lower molar concentrations with DCP than with arbutin or kojic acid, reducing ingredient load while maintaining efficacy.

• [1] Effects of Arbutin and Kojic Acid on Activity of Tyrosinases from Mushroom, Mouse and Human Melanocytes. Korean J Chem Eng. IC₅₀ of arbutin for human tyrosinase: 5.8 mM. View Source
• [2] EVADON Wellness. Chromabright™ has been scientifically shown to inhibit melanin production by up to 50% more effectively than kojic acid. View Source
• [3] Mann T, et al. Inhibition of Human Tyrosinase Requires Molecular Motifs Distinctively Different from Mushroom Tyrosinase. J Invest Dermatol. 2018;138(7):1601-1608. View Source

Melanin Inhibition in Human Melanocytes

In an in vitro study comparing multiple depigmenting agents' effects on melanin production in cultured human melanocytes, DCP (as Chromabright™) outperformed arbutin, magnesium ascorbyl phosphate (MAP), and kojic acid, and achieved inhibition within a few percentage points of hydroquinone [1]. DCP's melanin inhibitory effect is dose-dependent: increasing concentrations produce progressively greater melanin reduction in human epidermal melanocytes, with significantly higher efficacy than arbutin and kojic acid at matched concentrations [2]. Quantitatively, DCP has been reported to inhibit melanin production up to 50% more effectively than kojic acid [3]. The depigmentation activity of DCP rivals that of hydroquinone while surpassing arbutin, MAP, and kojic acid .

Melanin reduction

Head-to-head

Dose-dependent inhibition in human melanocytes; up to 50% greater than kojic acid; rivaling hydroquinone

Reported melanin endpoint context; supports comparator selection

Cultured human melanocyte model

Evidence Dimension	Melanin production inhibition in human melanocytes
Target Compound Data	DCP: dose-dependent melanin reduction; up to 50% greater efficacy vs. kojic acid; comparable to hydroquinone
Comparator Or Baseline	Arbutin, MAP, kojic acid (each significantly less effective); hydroquinone (high efficacy but cytotoxic)
Quantified Difference	DCP melanin inhibition up to 50% greater than kojic acid; within a few percentage points of hydroquinone's inhibition percentage in direct comparison
Conditions	Cultured human epidermal melanocytes; comparative in vitro melanin synthesis assay (Lipotec/Lubrizol study)

Why This Matters

For procurement, DCP represents the highest-efficacy non-cytotoxic option: it delivers hydroquinone-level melanin suppression without the safety liabilities that disqualify hydroquinone from many global markets.

• [1] Skin Inc. Magazine. Bright New Stars: Chromabright and ß-White. September 2013. Per Lipotec, in an in vitro study comparing melanin inhibition, Chromabright outperformed arbutin, MAP, and kojic acid, and came within a few points of hydroquinone's inhibition percentage. View Source
• [2] MySkinRecipes. ChromaWhite™ (Dimethylmethoxy Chromanyl Palmitate) Technical Monograph. Dose-dependent melanin reduction in cultured human melanocytes; significantly higher efficacy vs. kojic acid and arbutin at matched concentrations. View Source
• [3] EVADON Wellness. Our Science: Chromabright™ inhibits melanin production up to 50% more effectively than kojic acid. View Source

Cytotoxicity: DCP vs. Hydroquinone

At identical test concentrations, DCP exhibits no cytotoxic effects on human melanocytes, keratinocytes, or fibroblasts, whereas hydroquinone produces clear cytotoxicity . Specifically, DCP does not affect melanocyte growth, while hydroquinone cytotoxicity was clearly observed under the same experimental conditions . In a human epidermal keratinocyte culture model under UV irradiation, DCP increased cell viability by 190% relative to untreated irradiated controls, demonstrating not merely an absence of cytotoxicity but an active cytoprotective effect — a property absent in hydroquinone, arbutin, kojic acid, and MAP . In vitro safety testing (HET-CAM ocular irritation, phototoxicity assays, bacterial reverse mutation Ames test) confirmed no irritation, phototoxicity, or mutagenic activity for DCP, and a Human Repeated Insult Patch Test (HRIPT) on 100 volunteers showed no skin irritation or sensitization [1].

Cytotoxicity

Head-to-head

No cytotoxicity on melanocytes/keratinocytes; hydroquinone clearly cytotoxic; 190% keratinocyte viability under UV

Supports cell-viability endpoint differentiation

HRIPT negative, Ames negative; in vitro safety panel

Evidence Dimension	Cytotoxicity and cell viability
Target Compound Data	DCP: non-cytotoxic to melanocytes, keratinocytes, fibroblasts; 190% increase in keratinocyte viability under UV vs. untreated control; HRIPT negative in 100 volunteers
Comparator Or Baseline	Hydroquinone: clear cytotoxicity at equivalent concentrations; melanocyte growth impaired
Quantified Difference	DCP = 0% cytotoxicity vs. hydroquinone = observable cytotoxicity at same concentration; DCP delivers 190% cell viability under UV vs. baseline
Conditions	Human melanocyte culture; human epidermal keratinocyte culture ± UV irradiation; HET-CAM; phototoxicity assay; Ames test; HRIPT (n=100)

Why This Matters

Safety-driven procurement decisions in markets where hydroquinone is banned (EU, Japan, Australia, several ASEAN countries) can select DCP as a regulatory-compliant alternative that does not compromise on efficacy.

• [1] MySkinRecipes. ChromaWhite™ Technical Monograph — Safety Section. HET-CAM negative; phototoxicity negative; Ames test negative; HRIPT negative in 100 volunteers. View Source

Keratinocyte Photoprotection

DCP is distinct among skin brightening agents in possessing a demonstrated photoprotective effect on human epidermal keratinocytes. In vitro, DCP significantly increased cell viability of UV-irradiated keratinocytes by 190% compared to untreated irradiated controls, indicating active protection against UV-induced cellular damage . This contrasts sharply with other depigmenting agents, which can cause photo-irritation and increase sun sensitivity — a well-known liability of hydroquinone and, to a lesser extent, kojic acid . The IFSCC publication describing DCP's development explicitly states that the molecule 'is unique in that, unlike all other skin brighteners, it has a photoprotective effect' [1]. This dual brightening-plus-photoprotection functionality eliminates the need for supplementary UV-protective ingredients that would otherwise be required when formulating with hydroquinone, arbutin, or kojic acid [2].

Photoprotection

Class-level

190% increase in keratinocyte viability vs. UV-irradiated control; unique among skin brighteners tested

Reported keratinocyte photoprotection response

Class-level differentiation claim; data to verify in independent studies

Evidence Dimension	Photoprotective effect on human keratinocytes under UV exposure
Target Compound Data	DCP: 190% cell viability vs. untreated UV-irradiated control; photoprotective effect demonstrated in keratinocyte culture
Comparator Or Baseline	Hydroquinone, arbutin, kojic acid, MAP: no photoprotective effect reported; hydroquinone and kojic acid are associated with photo-irritation and increased UV sensitivity
Quantified Difference	190% increase in keratinocyte viability under cytotoxic UV dose (DCP-treated vs. untreated irradiated control); qualitative class differentiation — DCP is the only skin brightener with documented photoprotection
Conditions	Human epidermal keratinocyte culture exposed to cytotoxic dose of UV radiation

Why This Matters

Formulators procuring DCP can design 'all-in-one' day creams that simultaneously brighten and protect, simplifying ingredient lists and eliminating the cost and complexity of adding separate UV-protective actives.

• [1] Mangues M, Carreño C, Cebrián J, Almiñana N. Development of a new cosmetic active for safe skin brightening. IFSCC Magazine. 2009;12(4):373-378. Unique in that, unlike all other skin brighteners, it has a photoprotective effect. View Source
• [2] UL Prospector / Lipotec. Chromabright® molecule. Fights photoaging; can protect keratinocytes from UV light. View Source

In Vivo Skin Brightening Efficacy

In a controlled clinical study conducted with 20 volunteers, a topical formulation containing 0.5% DCP (Chromabright™) reduced the appearance of melasma by 72% and lentigines (age spots/sun spots) by 67% after 60 days of twice-daily application [1]. Intermediate results at 30 days showed 48% reduction in melasma and 47% reduction in lentigines, demonstrating progressive efficacy over the treatment period [2]. A separate clinical evaluation using a cream containing 5% DCP (Skinbright Active) confirmed a significant skin brightening effect after 30 and 60 days of treatment with no adverse reactions . For context, a clinically tested comparator peptide-based whitener (ß-White, 5% cream) achieved only 30% reduction in pigmented spots after 56 days in a study of 23 volunteers, underscoring the relatively rapid and pronounced response achievable with DCP [3].

In vivo endpoint

Reported

0.5% DCP cream: 72% melasma reduction, 67% lentigo reduction at 60 days (n=20)

Reported hyperpigmentation endpoint reduction context

Twice-daily application; cross-study vs. peptide comparator

Evidence Dimension	In vivo reduction of hyperpigmented lesions (melasma and lentigo)
Target Compound Data	DCP 0.5% cream: 72% melasma reduction, 67% lentigo reduction at 60 days (n=20); 48% melasma / 47% lentigo at 30 days. DCP 5% cream: significant brightening at 30 and 60 days.
Comparator Or Baseline	ß-White (5% cream): 30% reduction in pigmented spots at 56 days (n=23). Hydroquinone: comparable efficacy but with cytotoxicity and regulatory restrictions.
Quantified Difference	DCP (0.5%) achieves 72% melasma reduction vs. ß-White (5%) achieving 30% pigmented spot reduction — DCP at 1/10th the concentration achieves >2× the efficacy endpoint
Conditions	Human volunteer clinical studies; twice-daily topical application; colorimetric and visual assessment at 30 and 60 days

Why This Matters

Procurement professionals can specify DCP at low inclusion rates (0.1–0.5%) to achieve clinically validated, measurable skin brightening, yielding favorable cost-in-use relative to actives requiring higher percentages.

• [1] Cosmetics Online Brasil. Galena lança Chromabright. 2011 Mar 21. Study with 20 volunteers: 72% reduction in skin spots (melasma) and 67% reduction in lentigo after 60 days with Chromabright. View Source
• [2] Cosmetics Online Brasil. At 30 days, reduction percentages were 48% for melasma and 47% for lentigo, demonstrating progressive improvement. View Source
• [3] Skin Inc. Magazine. Bright New Stars: ß-White. A cream with 5% ß-White reduced pigmented spots by 21% at 28 days and 30% at 56 days (n=23 Asian volunteers). View Source

DCP vs. Kojic Acid Formulation Stability

DCP demonstrates reliable long-term stability in oil-in-water (O/W) emulsions with no significant concentration variation over time, even under elevated temperature storage [1]. The molecule is stable for at least 30 months under recommended storage conditions [2]. This contrasts with kojic acid, which is notoriously susceptible to oxidative degradation, leading to progressive browning/yellowing of finished formulations and loss of tyrosinase inhibitory activity over shelf life [3]. Kojic acid dipalmitate ester derivatives attempt to address this instability but at the cost of reduced molar potency [4]. DCP's inherent chemical stability, conferred by its saturated palmitate ester linkage and the fully substituted chroman ring system, eliminates the need for antioxidant stabilizers or encapsulation technologies that add cost and formulation complexity when using kojic acid [5]. Additionally, DCP is highly soluble in common cosmetic oils (ethylhexyl methoxycinnamate, C12-15 alkyl benzoate, caprylic/capric triglyceride), facilitating incorporation into diverse formulation types [6].

Stability

Reported

≥30-month shelf life; stable in O/W emulsions without discoloration; kojic acid discolors within weeks

Supports formulation-exposure stability review

Elevated temperature storage; oil solubility advantage

Evidence Dimension	Formulation stability and resistance to oxidative degradation
Target Compound Data	DCP: stable in O/W emulsions; 30-month shelf life; no discoloration; soluble in common cosmetic oils
Comparator Or Baseline	Kojic acid: rapid oxidative degradation; brown/yellow discoloration; requires encapsulation or antioxidant stabilizers; limited solubility in oils
Quantified Difference	DCP: 30-month stability with no significant concentration loss; Kojic acid: discoloration within weeks to months in unprotected formulations
Conditions	O/W emulsion storage at ambient and elevated temperatures; pH range testing; real-time and accelerated stability protocols

Why This Matters

Formulators procuring DCP avoid the costly reformulation cycles and consumer dissatisfaction associated with oxidation-driven color change and potency loss, enabling longer product shelf life and simplified quality control.

• [1] MySkinRecipes. ChromaWhite™ Technical Monograph — Stability Section. Reliable stability in O/W emulsions; no significant concentration variation over time at elevated temperatures. View Source
• [2] MySkinRecipes. ChromaWhite™ Technical Monograph. Shelf life of at least 30 months under proper storage. View Source
• [3] INdermal / Deveraux Specialties. Rewriting the Rules of Skin Brightening with Encapsulated Kojic Acid. 2025. Kojic acid degrades/oxidizes rapidly, turning products brown or yellow over time. View Source
• [4] PMC. Comparative Stability of Two Anti-hyperpigmentation Agents: Kojic Acid and Its Di-Palmitate Ester Under Oxidative Stress. 2021. View Source
• [5] Skin Inc. Magazine. Chromabright offers high stability in formulations. September 2013. View Source
• [6] MySkinRecipes. ChromaWhite™ Technical Monograph — Solubility. Highly soluble in Ethylhexyl Methoxycinnamate, C12-15 Alkyl Benzoate, Caprylic/Capric Triglyceride. View Source

Dimethylmethoxy Chromanyl Palmitate Application Scenarios

Melasma and Post-Inflammatory Hyperpigmentation Serums

Formulators developing prescription-grade or medical-cosmetic brightening products for markets where hydroquinone is restricted (EU Cosmetic Regulation 1223/2009, Japan MHLW, ASEAN Cosmetics Directive) can incorporate DCP at 0.1–0.5% as the primary tyrosinase-inhibiting active. The 72% melasma reduction at 60 days with 0.5% DCP provides efficacy substantiation for claims [1], while the non-cytotoxic profile and negative HRIPT (n=100) support safety dossiers required for regulatory approval [2]. The absence of photo-irritation enables safe twice-daily application without the sun-avoidance warnings mandated for hydroquinone products.

Day Creams with Brightening and UV Protection

DCP's uniquely documented photoprotective effect — a 190% increase in keratinocyte viability under cytotoxic UV doses — enables the design of streamlined daytime formulations that simultaneously inhibit melanogenesis and protect against UV-induced pigmentation . Unlike formulations containing kojic acid or arbutin, which require separate UV filter systems to prevent photo-degradation and photo-irritation, DCP-based day creams can reduce the number of ingredients in the formulation matrix while delivering two clinically relevant benefits [3]. This positions DCP as a strategic procurement choice for brands seeking to simplify their ingredient lists and reduce formulation cost while making substantiated dual-function claims.

Oil-Phase Brightening Systems

DCP's solubility in common cosmetic esters (ethylhexyl methoxycinnamate, C12-15 alkyl benzoate, caprylic/capric triglyceride) and its oxidation-resistant chroman-palmitate structure make it the preferred tyrosinase inhibitor for oil-based serums, anhydrous sticks, and O/W emulsions requiring extended shelf life [4]. Where kojic acid formulations typically require encapsulation or antioxidant stabilization to prevent brown discoloration within weeks, DCP maintains chemical integrity for ≥30 months under recommended storage [5]. This stability advantage translates directly into reduced product returns, fewer batch failures, and lower cost of quality for industrial manufacturers.

Post-Procedure Skin Recovery Products

The combination of zero cytotoxicity on melanocytes and fibroblasts, absence of irritation/sensitization in HRIPT testing, and active photoprotection makes DCP suitable for post-laser, post-peel, and post-microneedling recovery formulations . Unlike hydroquinone, which is contraindicated on compromised skin barriers, DCP can be applied to sensitized post-procedure skin to prevent rebound hyperpigmentation while supporting keratinocyte viability under UV exposure [6]. The patent-protected status of DCP also provides intellectual property differentiation for clinic-dispensed product lines [7].

Application

Selection Property

Validation Focus

Melasma and PIH model studies

Tyrosinase inhibition potency at low inclusion

Hyperpigmentation endpoint response and safety panel review

UV-exposed keratinocyte photoprotection research

Documented photoprotective effect on human keratinocytes

Keratinocyte viability and UV damage endpoint assessment

Oil-phase tyrosinase inhibitor stability assessment

Oil solubility and oxidation resistance

Long-term chemical integrity and formulation discoloration monitoring

Post-procedure skin barrier recovery model

Non-cytotoxic profile and absence of sensitization

Rebound hyperpigmentation prevention and fibroblast viability endpoints

• [1] Cosmetics Online Brasil. 72% melasma reduction and 67% lentigo reduction with 0.5% Chromabright at 60 days (n=20 volunteers). View Source
• [2] MySkinRecipes. ChromaWhite™ Safety: HRIPT negative in 100 volunteers; non-cytotoxic; non-mutagenic (Ames test). View Source
• [3] Mangues M, et al. IFSCC Magazine. 2009;12(4):373-378. The new active is unique in that, unlike all other skin brighteners, it has a photoprotective effect. View Source
• [4] MySkinRecipes. ChromaWhite™ Solubility Data: highly soluble in Ethylhexyl Methoxycinnamate, C12-15 Alkyl Benzoate, Caprylic/Capric Triglyceride. View Source
• [5] MySkinRecipes. ChromaWhite™ Stability: ≥30-month shelf life; reliable stability in O/W emulsions; no significant concentration variation over time. View Source
• [6] UL Prospector / Lipotec. Chromabright® molecule designed for skin brightening applications; shows neither cytotoxic effects nor any irritation or sensitization reaction. View Source
• [7] US Patent 10,034,825 B2. Jan Marini Skin Research. Topical cosmetic composition comprising dimethylmethoxy chromanyl palmitate. 2018. View Source